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Compound of Interest

Compound Name: Methyl 4-chloroacetoacetate

Cat. No.: B123195

L  Get Quote

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Methyl 4-chloroacetoacetate.
Adherence to these procedures is critical for ensuring laboratory safety and minimizing risk.

Chemical Properties and Hazards

Methyl 4-chloroacetoacetate is a clear, colorless to pale yellow liquid.[1] It is recognized as a
hazardous substance that requires careful handling due to its potential health effects.

Property[2][3] Value

Appearance Clear yellow liquid
Odor Fruity[1]

Flash Point 107 °C (224.6 °F)
Boiling Point 50 °C @ 1.00mm Hg

Autoignition Temperature

360 °C (680 °F)
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Hazard Identification[2][3]

Description

Acute Oral Toxicity

Harmful if swallowed.

Skin Corrosion/Irritation

Causes skin irritation.[2]

Eye Damage/Irritation

Causes serious eye irritation and is a

lachrymator (induces tearing).[2]

Respiratory Irritation

May cause respiratory tract irritation.[2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Methyl 4-chloroacetoacetate to prevent

exposure.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield. Must comply with
OSHA 29 CFR 1910.133 or
European Standard EN166.[2]

[3]

Protects against splashes and
vapors that can cause severe

eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., butyl rubber) and a lab
coat or chemical-resistant
apron.[2][4]

Prevents skin contact which

can lead to irritation.[2]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if working
outside of a fume hood or if

ventilation is inadequate.[2][3]

Protects against inhalation of
vapors which can cause

respiratory tract irritation.[2]

Operational Plan: Step-by-Step Handling

Procedures

1. Engineering Controls:

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://pim-resources.coleparmer.com/sds/97669.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6470922&productDescription=METHL+4-CHLROACETOACET+97+100G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/97669.pdf
https://pim-resources.coleparmer.com/sds/97669.pdf
https://pim-resources.coleparmer.com/sds/97669.pdf
https://www.benchchem.com/product/b123195?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/97669.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6470922&productDescription=METHL+4-CHLROACETOACET+97+100G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/97669.pdf
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://pim-resources.coleparmer.com/sds/97669.pdf
https://pim-resources.coleparmer.com/sds/97669.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6470922&productDescription=METHL+4-CHLROACETOACET+97+100G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/97669.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Always handle Methyl 4-chloroacetoacetate in a certified chemical fume hood to minimize
inhalation exposure.[3]

e Ensure an eyewash station and safety shower are readily accessible and in good working
order.[2]

2. Safe Handling:

o Before use, inspect the container for any damage or leaks.
» Avoid direct contact with skin, eyes, and clothing.[2]

e Do not breathe vapors or mist.[3]

e Use non-sparking tools to prevent ignition sources.[5]

e Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[2]
3. Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]

o Keep away from incompatible materials such as acids, bases, oxidizing agents, and reducing
agents.[2]

e For long-term stability, some sources recommend storing in a freezer and under an inert
atmosphere like argon.[3]

Disposal Plan: Step-by-Step Waste Management
1. Waste Characterization:

+ Methyl 4-chloroacetoacetate and any materials contaminated with it are considered
hazardous waste.[6]

2. Collection:
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o Collect all waste, including empty containers and contaminated absorbent materials, in a
designated, properly labeled, and sealed hazardous waste container.

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) department.

3. Disposal:

o Dispose of the hazardous waste through your institution's EHS-approved waste disposal
service.[7]

» Follow all local, regional, and national regulations for hazardous waste disposal.[3]

Do not pour down the drain or dispose of in general trash.[3]

Emergency Procedures
First Aid Measures

Immediate medical attention is required for all exposure routes.[3]
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Exposure Route First Aid Protocol[2][3]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Do not allow the victim
to rub their eyes. Seek immediate medical

attention.

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Wash clothing

before reuse. Seek medical attention.

Remove the victim from exposure to fresh air
immediately. If breathing is difficult, administer
oxygen. If the victim is not breathing, give
Inhalation artificial respiration, but do not use mouth-to-
mouth resuscitation if the substance was
ingested or inhaled. Seek immediate medical

attention.

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have

Ingestion them drink 2-4 cupfuls of milk or water. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Accidental Spill Response Workflow

The following diagram outlines the step-by-step procedure for responding to a spill of Methyl 4-
chloroacetoacetate.
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Evacuate Immediate Area

Don Proper PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
with Inert Absorbent Material
(e.g., vermiculite, sand)

Carefully Collect
Absorbed Material

Place in a Sealed,
Labeled Hazardous Waste Container

Decontaminate Spill Area

Spill Cleaned Up

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Methyl 4-
chloroacetoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123195#personal-protective-equipment-for-handling-
methyl-4-chloroacetoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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